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Compound of Interest

Compound Name: Reactive Black 31

cat. No.: B1172413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Reactive Black 31, a widely
used dye in the textile industry. This document collates known synonyms, key technical data,
and available information on its synthesis and application methodologies.

Synonyms and Technical Data

C.l. Reactive Black 31 is known by a multitude of synonyms across different suppliers and
regions. A consolidated list of these names and associated technical data is presented below
for easy reference.
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Identifier Type

Identifier

Primary Name

C.l. Reactive Black 31

CAS Registry Number

12731-63-4[1][2]

Molecular Formula

C29H18CuN6Na4017S4 or
C29H20N6017S4.4Na[1][2]

Molecular Weight

1006.25[1]

Synonyms

Akreact Black RL[1]

Britasol Black N[2][3]

C.l.Reaction Black 31[2][3]

Dinazol Black RL[3]

Duasyn Black KRL-SF[3]

Duasyn Black RL-SF-VP 228[3]

Indofix Black VRI[1][3]

Mohizol Black RL[1]

Navictive Black RL[3]

Orco Reactive Black RRL[1]

Reaction Black RL[3]

Reactive Black KN-RL[1]

Reactive Black RL[1]

Reactofix Supra Black HRL[1][3]

Reactron Black RL[1]

Remazol Black RL[1][3]

Vipazol Black HR[3]

Logical Relationship of Synonyms

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.bocsci.com/reactive-black-31-cas-12731-63-4-item-56668.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.bocsci.com/reactive-black-31-cas-12731-63-4-item-56668.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.bocsci.com/reactive-black-31-cas-12731-63-4-item-56668.html
https://www.chemblink.com/products/12731-63-4.htm
https://www.bocsci.com/reactive-black-31-cas-12731-63-4-item-56668.html
https://www.chemblink.com/products/12731-63-4.htm
https://www.chemblink.com/products/12731-63-4.htm
https://www.chemblink.com/products/12731-63-4.htm
https://www.chemblink.com/products/12731-63-4.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.chemblink.com/products/12731-63-4.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.chemblink.com/products/12731-63-4.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.chemblink.com/products/12731-63-4.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.chemblink.com/products/12731-63-4.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
http://www.worlddyevariety.com/reactive-dyes/reactive-black-31.html
https://www.chemblink.com/products/12731-63-4.htm
https://www.chemblink.com/products/12731-63-4.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the relationship between the primary designation, C.I.
Reactive Black 31, and its various synonyms.

Synonyms

Duasyn Black KRL-SF

Reaction Black RL

Navictive Black RL

Vipazol Black HR

Britasol Black N

Dinazol Black RL

Remazol Black RL

Reactron Black RL

Reactofix Supra Black HRL

Orco Reactive Black RRL

Mohizol Black RL

Indofix Black VRI

Akreact Black RL

Reactive Black RL

Reactive Black KN-RL
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Synonym Relationship Diagram

Methodologies

While detailed, step-by-step experimental protocols for the synthesis and application of C.I.
Reactive Black 31 are not readily available in the public domain, the following sections
summarize the general methodologies found in the literature.

Synthesis

The manufacturing process for C.l. Reactive Black 31 involves a multi-step chemical synthesis.
The general procedure is as follows:

 First Diazotization and Coupling: The synthesis begins with the diazotization of an aromatic
amine, followed by a coupling reaction with a suitable coupling component.

o Second Diazotization and Coupling: Another aromatic amine is diazotized and then coupled
with the product from the first coupling step.

o Coppering: The resulting molecule is then treated with a copper salt to form the final copper-
complexed dye.

« |solation and Finishing: The dye is isolated from the reaction mixture, typically by salting out,
followed by filtration, drying, and grinding to obtain the final product.

It is important to note that specific reactants, reaction conditions (temperature, pH, time), and
purification methods are proprietary and not publicly disclosed.

Application in Cotton Dyeing

C.l. Reactive Black 31 is primarily used for dyeing cellulosic fibers such as cotton. The general
procedure for its application involves the following stages:

o Dye Bath Preparation: The dye is dissolved in water to create the dyebath. Electrolytes, such
as sodium chloride or sodium sulfate, are added to assist in the exhaustion of the dye onto
the fiber.
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e Dyeing: The cotton material is immersed in the dyebath, and the temperature is typically
raised to an optimal level for the specific reactive group of the dye.

» Fixation: An alkali, such as sodium carbonate or sodium hydroxide, is added to the dyebath
to raise the pH. This initiates the chemical reaction between the dye and the hydroxyl groups

of the cellulose, forming a covalent bond.

e Washing and Soaping: After the fixation step, the dyed material is thoroughly rinsed with
water to remove any unfixed dye. This is followed by a soaping treatment at or near the boil
to remove hydrolyzed dye and improve fastness properties.

The exact parameters for dyeing, including dye concentration, liquor ratio, salt concentration,
alkali type and concentration, temperature, and time, will vary depending on the specific shade
required and the equipment used.

Analytical Methods

The analysis of C.I. Reactive Black 31 and other reactive dyes typically involves techniques
such as:

» High-Performance Liquid Chromatography (HPLC): Used for separation and quantification of
the dye and any impurities.

» UV-Visible Spectrophotometry: Employed to determine the dye concentration and to assess
its spectral characteristics.

Detailed analytical methods with specific mobile phases, columns, and detection wavelengths
for C.1. Reactive Black 31 are not widely published and would likely need to be developed and

validated in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. CAS # 12731-63-4, Reactive Black 31, Duasyn Black KRL-SF, Duasyn Black RL-SF-VP
228, Remazol Black RL, Remazol Black RL-ID - chemBlink [chemblink.com]

To cite this document: BenchChem. [In-Depth Technical Guide: C.l. Reactive Black 31].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172413#synonyms-for-c-i-reactive-black-31]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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